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Compound of Interest

Compound Name: Azepan-2-one oxime

Cat. No.: B098177 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.

This guide provides essential, step-by-step procedures for the proper disposal of Azepan-2-
one oxime, a compound recognized for its potential hazards. Adherence to these protocols is

critical for ensuring a safe laboratory environment and responsible chemical waste

management.

Hazard and Safety Information
Azepan-2-one oxime is classified as a hazardous substance. Understanding its specific risks

is the first step in safe handling and disposal. All personnel handling this chemical must be

familiar with its Safety Data Sheet (SDS) and wear appropriate Personal Protective Equipment

(PPE).

Personal Protective Equipment (PPE) Requirements:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area, such as a fume hood. Avoid generating

dust.
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Hazard Summary Table:

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Acute Toxicity, Dermal H312 Harmful in contact with skin

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Acute Toxicity, Inhalation H332 Harmful if inhaled

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

H335 May cause respiratory irritation

Chemical Incompatibility and Storage
Proper segregation of chemical waste is crucial to prevent dangerous reactions. Azepan-2-one
oxime should not be mixed with incompatible materials.

Incompatible Materials: Strong oxidizing agents.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated location, separate from incompatible chemicals.

Important Note on Oxime Stability: Oximes as a chemical class can be unstable. They may

decompose upon heating, potentially leading to an explosive event.[1] Some ketoximes can

also undergo an exothermic acid-catalyzed rearrangement (the Beckmann rearrangement).[1]

Therefore, in-laboratory chemical treatment or neutralization of Azepan-2-one oxime waste is

strongly discouraged. The primary and safest disposal method is through a licensed

professional waste management service.

Standard Disposal Procedure
The required method for the disposal of Azepan-2-one oxime is through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
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contractor.

Experimental Protocol: Waste Collection and Disposal

Designate a Waste Container: Select a chemically compatible, sealable, and sturdy

container for the collection of solid Azepan-2-one oxime waste. Ensure the container is

clean and dry before use.

Transfer Waste: Carefully transfer the waste Azepan-2-one oxime into the designated

container using a spatula or scoop. Perform this transfer in a fume hood to minimize

inhalation exposure and prevent dust generation.

Label the Container: Immediately and clearly label the waste container. The label must

include:

The words "Hazardous Waste".

The full chemical name: "Azepan-2-one oxime".

The CAS Number: 19214-08-5.

The specific hazard pictograms (e.g., Harmful/Irritant).

The accumulation start date (the date the first piece of waste was added).

The name of the principal investigator and laboratory location.

Seal the Container: Securely seal the container. The lid must be kept closed at all times

except when adding waste.

Store Waste Appropriately: Store the sealed waste container in a designated Satellite

Accumulation Area (SAA). This area must be at or near the point of generation, under the

control of the operator, and provide secondary containment to capture any potential leaks.

Arrange for Pickup: Once the container is full, or before the regulatory time limit for storage is

reached, contact your institution's EHS department to schedule a hazardous waste pickup.

Do not dispose of this chemical in the regular trash or down the drain.
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Figure 1. Standard workflow for the disposal of Azepan-2-one oxime.

Emergency Spill Procedures
In the event of a spill, a prompt and safe response is essential to minimize exposure and

environmental contamination.

Experimental Protocol: Solid Spill Cleanup

Alert Personnel: Immediately notify others in the vicinity of the spill.

Secure the Area: Prevent access to the spill area to avoid cross-contamination.
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Don PPE: Before beginning cleanup, don the required PPE: safety goggles, lab coat, and

chemically resistant gloves.

Contain the Spill:

Gently cover the spill with a dry, inert absorbent material such as vermiculite, sand, or a

commercial spill absorbent for solids.

Avoid raising dust. Do not sweep the dry powder. If necessary, you can lightly moisten a

paper towel with water and gently place it over the solid to prevent it from becoming

airborne before scooping.

Collect the Material:

Carefully scoop the absorbed material and spilled solid into a designated hazardous waste

container. Use non-sparking tools.

Place all contaminated materials, including used PPE (such as gloves), into the same

hazardous waste container.

Decontaminate the Area:

Wipe the spill area with a cloth or paper towels dampened with soapy water.

Place the cleaning materials into the hazardous waste container.

Seal and Label: Securely seal and label the waste container as described in the standard

disposal procedure.

Final Steps:

Contact your institution's EHS for waste pickup.

Thoroughly wash your hands and any exposed skin with soap and water.

Report the spill to your laboratory supervisor or safety officer.
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Figure 2. Logical flow for handling a solid spill of Azepan-2-one oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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